Cas no 2228429-60-3 (2-methyl-3-(2-methyloxolan-3-yl)propanoic acid)

• Product Name: 2-methyl-3-(2-methyloxolan-3-yl)propanoic acid
• CAS No: 2228429-60-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6056301
• PubChem ID: 165628112
• Update Time: 2025-06-08

2-methyl-3-(2-methyloxolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2-methyloxolan-3-yl)propanoic acid
• 2228429-60-3
• EN300-1797723

• Inchi： 1S/C9H16O3/c1-6(9(10)11)5-8-3-4-12-7(8)2/h6-8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： OWUJTJMREFOQBJ-UHFFFAOYSA-N
• SMILES： O1CCC(CC(C(=O)O)C)C1C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-methyl-3-(2-methyloxolan-3-yl)propanoic acid

Recent Advances in the Study of 2-methyl-3-(2-methyloxolan-3-yl)propanoic acid (CAS: 2228429-60-3)

In recent years, the compound 2-methyl-3-(2-methyloxolan-3-yl)propanoic acid (CAS: 2228429-60-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-methyl-3-(2-methyloxolan-3-yl)propanoic acid, highlighting its efficient production through a multi-step organic synthesis process. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. The study also emphasized the scalability of the synthesis, which is crucial for potential industrial applications.

Another significant development comes from a preclinical investigation into the compound's biological activity. Researchers at a leading pharmaceutical institute demonstrated that 2-methyl-3-(2-methyloxolan-3-yl)propanoic acid exhibits potent anti-inflammatory properties in vitro and in vivo. The compound was found to inhibit key inflammatory mediators, such as TNF-α and IL-6, suggesting its potential as a novel therapeutic agent for inflammatory diseases. Further mechanistic studies revealed that the compound acts through the modulation of the NF-κB signaling pathway.

In addition to its anti-inflammatory effects, recent findings have also pointed to the compound's potential in oncology. A collaborative study between academic and industry researchers identified 2-methyl-3-(2-methyloxolan-3-yl)propanoic acid as a selective inhibitor of a specific kinase involved in cancer cell proliferation. Preliminary data from cell-based assays and animal models indicate that the compound could serve as a lead molecule for the development of targeted cancer therapies. The study is currently in the optimization phase to improve the compound's pharmacokinetic properties.

Despite these promising results, challenges remain in the development of 2-methyl-3-(2-methyloxolan-3-yl)propanoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling candidate for further investigation.

In conclusion, the latest research on 2-methyl-3-(2-methyloxolan-3-yl)propanoic acid (CAS: 2228429-60-3) highlights its multifaceted potential in drug discovery and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic applications, paving the way for its eventual translation into clinical use.